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Compound of Interest

Compound Name: 4-Chlorophenol-2,3,5,6-D4,OD

CAS No.: 344298-84-6

Cat. No.: B586522

Get Quote

Executive Summary & Chemical Profile
4-Chlorophenol-2,3,5,6-D4,OD (Pentadeutero-4-chlorophenol) is a stable isotope-labeled

analog of 4-chlorophenol, primarily used as an internal standard in mass spectrometry (GC-

MS/LC-MS) for the quantification of chlorophenols.[1][2]

While chemically similar to its non-labeled counterpart, the deuterated form requires distinct

inventory management due to its high cost and the risk of "memory effects" in analytical

instruments if cross-contamination occurs. Disposal must prioritize the segregation of

halogenated organics to comply with RCRA standards and minimize disposal costs.
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Property Specification Operational Implication

CAS No.
106-48-9 (Unlabeled) /

285132-91-4 (Labeled)

Use unlabeled CAS for general

safety data; specific CAS for

inventory.[1][2]

Physical State
Crystalline Solid or Liquid (MP

~43°C)

May solidify in cool labs;

requires gentle warming to

transfer.[1][2]

Acidity (pKa) ~9.4

Weak acid; incompatible with

strong bases and oxidizers.[1]

[2]

Toxicity
Acute Tox. 4

(Oral/Dermal/Inhal)

Skin absorption hazard.

Double-gloving recommended.

[1][2]

Corrosivity Skin/Eye Damage 1

Causes severe burns; requires

immediate drenching if

exposed.[1][2]

RCRA Class Halogenated Organic

DO NOT mix with non-

halogenated solvents (e.g.,

Acetone, Methanol) for bulk

disposal.[1][2]

Pre-Disposal: Segregation & Compatibility
Effective disposal begins at the bench. The primary operational error with chlorophenols is

improper bulking, which can reclassify non-hazardous waste streams into expensive

halogenated streams.

The Halogen Rule: 4-Chlorophenol contains chlorine. Even trace amounts render a non-

halogenated solvent stream "Halogenated" by EPA standards, significantly increasing

incineration costs.

Oxidizer Incompatibility: Never dispose of chlorophenols in waste containers containing

strong oxidizers (e.g., nitric acid, peroxides, permanganates). This can generate heat and
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toxic quinone vapors.

Deuterium Stewardship: Segregate deuterated waste from general organic waste if your

facility recovers solvents. Deuterium is a contaminant in solvent recycling streams.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Trace Residues & Empty Ampoules
Most common for analytical standards.

Triple Rinse: Immediately after use, triple rinse the empty glass ampoule/vial with a

compatible solvent (e.g., Methanol or Dichloromethane).

Rinsate Collection: Pour the rinsate into the Halogenated Organic Waste carboy. Do not pour

down the drain.

Glass Management:

If the ampoule is chemically clean (triple rinsed): Dispose of in Broken Glass/Sharps

container.

If residue remains (uncrushed/unrinsed): Dispose of in Solid Hazardous Waste bin.

Cap Disposal: PTFE-lined caps should be treated as solid hazardous waste if they have

contacted the liquid.

Scenario B: Disposal of Bulk/Expired Stock
Liquefaction (If Solidified): If the standard has crystallized, gently warm the vial in a water

bath (<50°C) to liquefy for easier transfer.

Transfer: Pour the contents directly into the Halogenated Organic Waste container.

Labeling: Tag the waste container immediately. Ensure the label reads:

Contains: Halogenated Solvents, 4-Chlorophenol.[1][2][3][4]

Hazard Checkbox: Toxic, Corrosive.[1]
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Scenario C: Spill Management (Emergency)
Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer), lab coat, and

safety goggles.

Containment: Do NOT use paper towels (combustible). Use an inert absorbent such as

Vermiculite, Diatomaceous Earth, or a commercial Spill Pillow.

Neutralization: If a large spill, treat the area with a dilute solution of Sodium Carbonate (Soda

Ash) to neutralize the acidity before final cleanup.

Collection: Scoop the contaminated sorbent into a wide-mouth jar or heavy-duty bag. Label

as "Hazardous Waste: Solid Debris (Chlorophenol Contaminated)."

Decision Logic & Workflow Diagram
The following diagram illustrates the critical decision points for disposing of 4-Chlorophenol-D4,

ensuring compliance with "Cradle-to-Grave" waste tracking.
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Figure 1: Decision matrix for the disposal of 4-Chlorophenol-D4, distinguishing between bulk

liquid, trace residues, and solid debris.[1][2]

Regulatory & Compliance Notes
RCRA Classification: 4-Chlorophenol is a "U-Listed" waste analog (U048 for o-chlorophenol).

[1][2] While p-chlorophenol is not explicitly U-listed by itself in all jurisdictions, it is universally

regulated as a Toxic (T) and Corrosive (C) characteristic waste.

EPA Waste Codes:

D002: Corrosive (if pH < 2).

F001/F002: If mixed with other listed halogenated solvents.[5]

State-Specific: Check local listings (e.g., California List Wastes) as halogenated organic

compounds are strictly regulated.

Destruction Method: The mandatory destruction method for this waste stream is High-

Temperature Incineration with acid gas scrubbing (to capture HCl formed during

combustion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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